2-[4-(Hydroxymethyl)-2-nitrophenoxy]acetic Acid Methyl Ester

• IUPAC Name: methyl 2-[4-(hydroxymethyl)-2-nitrophenoxy]acetate
• InChI: InChI=1S/C10H11NO6/c1-16-10(13)6-17-9-3-2-7(5-12)4-8(9)11(14)15/h2-4,12H,5-6H2,1H3
• InChI Key: HNFVHTJFCGBTSS-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)COC1=C(C=C(C=C1)CO)[N+](=O)[O-]
• Molecular Formula: C10H11NO6
• DSSTOX Substance ID: DTXSID80655491
• Molecular Weight: 241.20 g/mol
• CAS RN: 308815-81-8

Description

2-[4-(Hydroxymethyl)-2-nitrophenoxy]acetic Acid Methyl Ester (HMNPAE) is a commonly used organic compound in scientific research. It is a member of the nitrophenoxyacetic acid family, which is widely used for various scientific applications. HMNPAE has a variety of applications in scientific research due to its unique properties, including its ability to act as an acid-base catalyst, its strong chelating and coordination abilities, and its ability to form adducts with a variety of other compounds.

Scientific Research Applications

Electrochemical Synthesis

Research by Sicker et al. (1995) explored the electrochemical reduction of o-nitrophenylthioacetic derivatives, including compounds similar to "2-[4-(Hydroxymethyl)-2-nitrophenoxy]acetic Acid Methyl Ester". The study found that the electrochemical reduction in an ammoniacal buffer is well-suited for the electrosynthesis of 4-hydroxy-2H-1,4-benzothiazin-3(4H)-one, demonstrating the compound's utility in synthesizing complex heterocyclic structures Sicker et al., 1995.

Enantioselective Hydrolysis

Knezović et al. (1993) investigated the enantioselective hydrolysis of 3-(2-nitrophenoxy) butanoates catalyzed by Pseudomonas fluorescens and Pseudomonas sp. lipase. This study provides insights into the potential of "2-[4-(Hydroxymethyl)-2-nitrophenoxy]acetic Acid Methyl Ester" and related compounds for chiral synthesis and the preparation of enantiomerically pure substances, which are crucial in the pharmaceutical industry Knezović et al., 1993.

Organic Synthesis and Functionalization

Research on indole-2-acetic acid methyl esters, including intermediates like "2-[4-(Hydroxymethyl)-2-nitrophenoxy]acetic Acid Methyl Ester", by Modi et al. (2003) highlights the compound's role in the synthesis of complex organic molecules. The study discusses various synthetic routes and transformations, such as acylation, annulation, and cyclization, showcasing the compound's versatility in organic synthesis Modi et al., 2003.

Protecting Group in Organic Synthesis

Daragics and Fügedi (2010) reported on the use of (2-nitrophenyl)acetyl groups, closely related to the structure of interest, as a selectively removable hydroxyl protecting group. This research illustrates the utility of such compounds in protecting sensitive functional groups during complex synthetic sequences, which is a fundamental strategy in organic synthesis Daragics & Fügedi, 2010.